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Compound of Interest

Compound Name: Huhs015

Cat. No.: B607989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of HUHS015, a potent inhibitor of Prostate Cancer Antigen-1 (PCA-1), also

known as α-ketoglutarate-dependent dioxygenase alkB homolog 3 (ALKBH3).[1][2] Adherence

to these guidelines is crucial for ensuring the stability, solubility, and experimental

reproducibility of the compound.

Compound Information
HUHS015 is a small molecule inhibitor of the DNA/RNA repair enzyme PCA-1/ALKBH3, which

is a significant prognostic factor in various cancers, including prostate cancer.[3] By inhibiting

the demethylase activity of ALKBH3, HUHS015 leads to the accumulation of methylated

nucleic acids, subsequently reducing cancer cell proliferation.[3]

Table 1: Chemical and Physical Properties of HUHS015
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Property Value Reference

CAS Number 1453097-13-6 [1]

Molecular Formula C₁₉H₁₈N₄O [1]

Molecular Weight 318.37 g/mol [2]

Appearance White to off-white solid [2]

Purity ≥98% [1]

IC₅₀ for PCA-1 0.67 µM [2]

Solubility and Storage
The poor solubility of HUHS015 is a critical factor to consider during stock solution preparation.

[4][5] To overcome this, specific solvent systems and handling procedures are required. A

sodium salt form of HUHS015 has been developed to improve bioavailability.[4][5]

Table 2: Solubility Data for HUHS015

Solvent Solubility Reference

DMSO ≥ 34 mg/mL (106.79 mM) [2]

DMSO 1 mg/mL [1]

DMF Slightly soluble [1]

Ethanol Slightly soluble [1]

DMSO:PBS (pH 7.2) (1:6) 0.14 mg/mL [1]

10% DMSO + 90% (20% SBE-

β-CD in Saline)

2.5 mg/mL (Suspended

solution)
[2]

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (Clear solution) [2]

Storage Conditions: Proper storage is essential to maintain the stability of HUHS015.

Table 3: Recommended Storage Conditions for HUHS015

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.caymanchem.com/product/32915/huhs015
https://www.caymanchem.com/product/32915/huhs015
https://www.medchemexpress.com/HUHS015.html
https://www.medchemexpress.com/HUHS015.html
https://www.caymanchem.com/product/32915/huhs015
https://www.medchemexpress.com/HUHS015.html
https://www.benchchem.com/product/b607989?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25600528/
https://iv.iiarjournals.org/content/29/1/39
https://www.benchchem.com/product/b607989?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25600528/
https://iv.iiarjournals.org/content/29/1/39
https://www.benchchem.com/product/b607989?utm_src=pdf-body
https://www.medchemexpress.com/HUHS015.html
https://www.caymanchem.com/product/32915/huhs015
https://www.caymanchem.com/product/32915/huhs015
https://www.caymanchem.com/product/32915/huhs015
https://www.caymanchem.com/product/32915/huhs015
https://www.medchemexpress.com/HUHS015.html
https://www.medchemexpress.com/HUHS015.html
https://www.benchchem.com/product/b607989?utm_src=pdf-body
https://www.benchchem.com/product/b607989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability Reference

Solid Powder -20°C 3 years [2][6]

4°C 2 years [2]

In Solvent -80°C 2 years [2]

-20°C 1 year [1][2]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol is suitable for preparing a high-concentration stock solution in DMSO for

subsequent dilution in cell culture media for in vitro experiments.

Materials:

HUHS015 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the HUHS015 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of HUHS015 powder in a sterile microcentrifuge tube.
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Add the calculated volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or higher, not exceeding 106.79 mM).[2]

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

facilitate dissolution.[2]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended in Table 3.
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Experimental Workflow: In Vitro Stock Preparation

Start: Weigh HUHS015 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Fully Dissolved?

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Ready for Dilution

Click to download full resolution via product page

Caption: Workflow for preparing HUHS015 in vitro stock solution.
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Protocol 2: Preparation of Formulation for In Vivo
Administration
This protocol describes the preparation of HUHS015 formulations suitable for subcutaneous or

intraperitoneal injection in animal models. Due to its low aqueous solubility, co-solvents and

vehicles are necessary.

Materials:

HUHS015 powder

DMSO

Corn oil or (20% SBE-β-CD in Saline)

Sterile tubes

Vortex mixer

Ultrasonic bath

Procedure:

Option A: Clear Solution using Corn Oil[2]

Prepare a 10% DMSO in corn oil vehicle by adding 1 part DMSO to 9 parts corn oil.

Weigh the required amount of HUHS015.

Add a small amount of DMSO to the HUHS015 powder to create a paste.

Gradually add the 10% DMSO in corn oil vehicle to the paste while vortexing to achieve the

final desired concentration (e.g., ≥ 2.5 mg/mL).

Continue to vortex until a clear solution is obtained.

Option B: Suspended Solution using SBE-β-CD[2]
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Prepare a vehicle of 10% DMSO in a 20% SBE-β-CD saline solution.

Weigh the necessary amount of HUHS015.

Add the vehicle to the powder to reach the target concentration (e.g., 2.5 mg/mL).

Vortex vigorously. This will result in a suspended solution.

Use of an ultrasonic bath is recommended to ensure a uniform suspension before

administration.

Signaling Pathway
HUHS015 functions by inhibiting the enzymatic activity of PCA-1/ALKBH3, an Fe(II) and α-

ketoglutarate-dependent dioxygenase.[3] This enzyme is responsible for the demethylation of

specific methylated bases in both DNA and RNA, such as 1-methyladenine (1-meA) and 3-

methylcytosine (3-meC).[3][7] Inhibition of PCA-1/ALKBH3 by HUHS015 leads to the

accumulation of these methylated bases, which can disrupt nucleic acid function, leading to

reduced cell proliferation and tumor growth suppression.[1][3]
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HUHS015 Mechanism of Action
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Caption: HUHS015 inhibits PCA-1/ALKBH3, leading to reduced cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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